Cas no 6046-93-1 (Copper (II) Acetate Monohydrate)

• Product Name: Copper (II) Acetate Monohydrate
• CAS No: 6046-93-1
• MF: C₄H₈CuO₅
• MW: 199.6493
• MDL: MFCD00149570
• CID: 46360
• PubChem ID: 24882059
• Update Time: 2026-04-23

Copper (II) Acetate Monohydrate Chemical and Physical Properties

Names and Identifiers

• Cupric acetate
• Acetic acid, copper salt
• cupric acetate monohydrate
• Copper(II) acetate
• Copperacetatemonohydrate
• Acetic acid copper(II) salt monohydrate
• COPPER ACETATE
• Copper(II) Acetate Monohydrate
• Copper (II) acetate monohydrate, reagent grade, ACS, Ph Eur
• Copper(II) acetate monohydrate, for analysis ACS
• copper,diacetate,hydrate
• Copper(II) acetate monohydrate,AR
• Copper(II) acetate monohydrate,CP
• Copper(II)acetatemonohydra
• Acetic acid copper salt monohydrate
• copper acetate monohydrate
• Copper diacetate monohydrate
• Copper(II) acetate hydrate
• Copper(2+) acetate, monohydrate
• Acetic acid, copper(2+) salt, monohydrate
• 39J9V52S86
• Copper(II) acetate monohydrate, ACS reagent
• Copper(II) acetate monohydrate, 98+%, extra pure
• Verdigris
• copper acetate hydrate
• copper diacetate hydrate
• Copper acetate, hydrate
• copper acetate-monohydrate
• diacetoxycopper monohydr
• Copper (II) Acetate Monohydrate
• Acetate Monohydrate

• MDL： MFCD00149570
• Inchi： 1S/2C2H4O2.Cu.H2O/c2*1-2(3)4;;/h2*1H3,(H,3,4);;1H2/q;;+2;/p-2
• InChI Key： NWFNSTOSIVLCJA-UHFFFAOYSA-L
• SMILES： [Cu+2].[O-]C(C([H])([H])[H])=O.[O-]C(C([H])([H])[H])=O.O([H])[H]

Computed Properties

• Exact Mass: 198.96700
• Monoisotopic Mass: 198.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: Blue green columnar crystals (monoclinic system) or crystalline powders.
• Density: 1.882
• Melting Point: 115°C(lit.)
• Boiling Point: 240 ºC
• Flash Point: 40 °C
• PH: 5.2-5.5 (20g/l, H2O, 20℃)
• Solubility: 72g/l
• Water Partition Coefficient: 72 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
• PSA: 89.49000
• LogP: -2.55440
• Merck: 14,2624
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Copper (II) Acetate Monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 9106/3077
• WGK Germany：3
• Hazard Category Code： 22-34-50/53
• Safety Instruction： 36/37/39-60-61-36-26
• RTECS：AG3500000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R22; R36/37/38; R50/53
• Safety Term：S36/37/39;S60;S61

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Copper (II) Acetate Monohydrate

Copper (II) Acetate Monohydrate (CAS No. 6046-93-1): A Multifaceted Compound in Modern Chemical and Biological Research

Copper (II) Acetate Monohydrate, with the chemical formula Cu(CH₃COO)₂·H₂O, is a well-established compound in the field of chemistry and pharmaceuticals. Its CAS number, CAS No. 6046-93-1, uniquely identifies it in scientific literature and industrial applications. This compound, a monohydrate form of copper(II) acetate, has garnered significant attention due to its diverse applications, ranging from catalysis to biological studies.

The structure of Copper (II) Acetate Monohydrate consists of copper(II) ions coordinated with two acetate anions and a water molecule. This coordination geometry plays a crucial role in its reactivity and functionality. The presence of the water molecule in the structure not only influences its solubility but also contributes to its stability under various conditions. These properties make it a valuable reagent in synthetic chemistry and a subject of interest in materials science.

In recent years, Copper (II) Acetate Monohydrate has been extensively studied for its potential applications in drug development. Copper ions are known to exhibit antimicrobial properties, making this compound a candidate for formulations aimed at combating bacterial and fungal infections. Moreover, research has highlighted its role in facilitating the formation of metal-organic frameworks (MOFs), which are increasingly being used in drug delivery systems and catalytic processes.

The compound's utility extends to the field of biochemistry, where it serves as a cofactor for various enzymes. For instance, copper is essential for the function of superoxide dismutase (SOD), an enzyme that protects cells from oxidative damage. Studies have demonstrated that Copper (II) Acetate Monohydrate can be used to supplement copper levels in biological systems, thereby supporting enzymatic activities crucial for health and disease prevention.

From an industrial perspective, Copper (II) Acetate Monohydrate is employed as a catalyst in organic synthesis. Its ability to facilitate oxidation reactions makes it particularly useful in the production of fine chemicals and pharmaceutical intermediates. Additionally, it is used in agricultural applications as a fungicide due to its efficacy against certain fungal pathogens.

The latest research on Copper (II) Acetate Monohydrate has also explored its potential in nanotechnology. Researchers have investigated its use in the synthesis of copper nanoparticles, which have unique electronic and optical properties. These nanoparticles are being explored for applications in electronics, sensors, and even as carriers for targeted drug delivery.

In conclusion, Copper (II) Acetate Monohydrate (CAS No. 6046-93-1) is a versatile compound with broad applications across multiple scientific disciplines. Its role in catalysis, biochemistry, and materials science underscores its importance in modern research and industrial processes. As our understanding of its properties continues to evolve, so too will its applications, making it a compound of continued interest and study.